(3Ar,6aR)-N-tert-butyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxamide

• IUPAC Name: (3aR,6aR)-N-tert-butyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxamide
• InChI: InChI=1S/C11H21N3O/c1-11(2,3)13-10(15)14-5-4-8-6-12-7-9(8)14/h8-9,12H,4-7H2,1-3H3,(H,13,15)/t8-,9+/m1/s1
• InChI Key: RUVCJMYPWLYFDY-BDAKNGLRSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC2C1CNC2
• Isomeric SMILES: CC(C)(C)NC(=O)N1CC[C@H]2[C@@H]1CNC2
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol

Description

This compound belongs to the class of organic compounds known as pyrrole carboxamides. Pyrrole carboxamides are compounds containing a pyrrole ring which bears a carboxamide group.

Synthesis Analysis

The synthesis of pyrrole carboxamides involves various strategies, including classical amide bond forming processes to non-traditional bond formation including the de novo synthesis of the pyrrole itself. For example, the Paal-Knorr Pyrrole Synthesis is a common method for synthesizing pyrroles.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The carboxamide group is attached to the pyrrole ring.

Chemical Reactions Analysis

Pyrrole carboxamides can undergo a variety of chemical reactions. For example, they can participate in condensation reactions with carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the presence and position of any functional groups.

Mechanism of Action

While the specific mechanism of action for this compound is not known, pyrrole carboxamides are often found in biologically active compounds. For instance, they are found in pyrrole-imidazole alkaloids, which have a broad range of biological activities.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The study and development of pyrrole carboxamides is a vibrant field of research, particularly in the development of new synthetic methods. They are also of interest in the development of new pharmaceuticals.